Cas no 1361481-01-7 (2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde)

• Product Name: 2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde
• CAS No: 1361481-01-7
• MF: C₁₂H₈Cl₂N₂O
• MW: 267.11072063446
• CID: 4928641
• Update Time: 2025-06-08

2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H8Cl2N2O/c13-9-1-2-10(11(14)4-9)7-3-8(6-17)12(15)16-5-7/h1-6H,(H2,15,16)
• InChI Key： NUMXENFBBVRPAN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NC(=C(C=O)C=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.4
• Topological Polar Surface Area: 56

Additional information on 2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde

Introduction to 2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde (CAS No. 1361481-01-7)

2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde, identified by its Chemical Abstracts Service (CAS) number 1361481-01-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a nicotinaldehyde core substituted with an amino group at the 2-position and a 2,4-dichlorophenyl moiety at the 5-position, has garnered attention due to its structural complexity and potential biological activities. The presence of both electron-donating and withdrawing groups in its structure suggests a rich chemical reactivity, making it a valuable scaffold for drug discovery and mechanistic studies.

The structural framework of 2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde combines elements from two well-studied pharmacophoric classes: the nicotinamide derivatives and the chlorinated aromatic systems. Nicotinamide derivatives are widely recognized for their roles in metabolic processes and as precursors to pharmacologically active compounds. For instance, nicotinic acid derivatives are used in the management of hyperlipidemia, while nicotinamide itself is involved in DNA repair mechanisms. The aldehyde functionality at the 1-position of the pyridine ring further extends the compound's synthetic utility, enabling condensation reactions with various nucleophiles to form heterocyclic structures or Schiff bases.

The 2,4-dichlorophenyl substituent introduces electron-withdrawing effects through the chlorine atoms, which can modulate the electronic properties of the molecule. This substitution pattern is commonly found in biologically active compounds, where chlorinated aromatic rings enhance binding affinity to biological targets. The dichloro group at the para position relative to each other maximizes steric hindrance and electronic modulation, potentially influencing both potency and selectivity in drug design. Such structural features have been exploited in the development of antimicrobial, antiviral, and anticancer agents.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of molecules like 2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde. Molecular docking studies have shown that this compound can interact with various protein targets through hydrogen bonding and hydrophobic interactions. For example, simulations suggest that it may bind to enzymes involved in inflammatory pathways or DNA replication machinery. These interactions are consistent with its potential applications in treating inflammatory diseases or cancer-related conditions.

In vitro studies have begun to explore the pharmacological profile of 2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde. Initial experiments indicate that it exhibits moderate activity against certain bacterial strains due to its ability to disrupt bacterial cell wall synthesis or interfere with metabolic pathways essential for bacterial survival. Additionally, preliminary data suggest that it may possess antioxidant properties by scavenging reactive oxygen species (ROS). This dual functionality as both an aldehyde (potential electrophile) and an amino group (potential nucleophile) allows for further derivatization to enhance its biological efficacy.

The synthesis of 2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include chlorination of a precursor aromatic ring followed by selective functionalization at the pyridine core. Advances in catalytic systems have enabled more efficient and environmentally benign routes to this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the amino group at the 2-position with high regioselectivity. Such improvements align with green chemistry principles by reducing waste and minimizing hazardous byproducts.

The versatility of 2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde as a synthetic intermediate has led to its use in designing novel drug candidates. By modifying either the amino or aldehyde functional groups or introducing additional substituents into the aromatic rings, chemists can generate libraries of derivatives with tailored biological properties. This approach is particularly valuable in fragment-based drug design strategies, where small molecular fragments are incrementally modified to improve binding affinity and pharmacokinetic profiles.

The role of computational tools in optimizing synthetic routes for 2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde cannot be overstated. Software packages capable of predicting reaction outcomes based on quantum mechanical principles allow researchers to screen multiple synthetic pathways before experimental validation. This predictive capability accelerates discovery by focusing efforts on promising routes while avoiding costly dead ends. Such tools are becoming indispensable in modern medicinal chemistry labs.

Future directions for research on 2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde include exploring its mechanism of action in detail through biochemical assays and structural biology techniques like X-ray crystallography or cryo-electron microscopy (cryo-EM). Understanding how this compound interacts with biological targets at an atomic level will provide insights into its therapeutic potential and limitations. Additionally, investigating its pharmacokinetic properties—such as solubility, stability, and metabolic fate—will be crucial for translating preclinical findings into clinical applications.

The integration of artificial intelligence (AI) into drug discovery workflows has opened new possibilities for analyzing complex molecular datasets like those associated with 2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde. Machine learning models can identify patterns in biological activity data that humans might overlook while predicting novel derivatives likely to exhibit desired properties. These AI-driven approaches complement traditional experimental methods by providing rapid insights into vast chemical spaces without extensive laboratory work.

In conclusion,2-Amino-5-(2,4-dichlorophenyl)nicotinaldehyde (CAS No. 1361481-01-7) represents a compelling example of how structural complexity can be leveraged for therapeutic innovation within pharmaceutical chemistry. Its unique combination of functional groups makes it a versatile scaffold for drug design, while recent advances in computational biology, synthetic methodologies,and AI-driven discovery promise further breakthroughs based on this molecule's foundation.